2-Tert-butylpropanedioic acid
Description
This structural feature confers unique steric and electronic properties, influencing its reactivity, solubility, and applications in organic synthesis, coordination chemistry, and polymer science.
Properties
CAS No. |
20052-14-6 |
|---|---|
Molecular Formula |
C7H12O4 |
Molecular Weight |
160.17 g/mol |
IUPAC Name |
2-tert-butylpropanedioic acid |
InChI |
InChI=1S/C7H12O4/c1-7(2,3)4(5(8)9)6(10)11/h4H,1-3H3,(H,8,9)(H,10,11) |
InChI Key |
NOEPPNCDAJPLKL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(C(=O)O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The listed compounds in include:
A polymer-based acrylate ester (CAS 3008591-77-0).
Propanaminium derivatives with carboxymethyl and acyl groups (CAS 638132-19-1, 73772-46-0).
These compounds differ significantly in structure and function from 2-tert-butylpropanedioic acid. For example:
- CAS 638132-19-1 and 73772-46-0 are zwitterionic surfactants or betaine derivatives, emphasizing applications in detergents or personal care products rather than acid-driven chemistry.
Limitations of Available Evidence
The evidence lacks:
- Structural analogs of this compound (e.g., 2-methylpropanedioic acid, 2-isopropylpropanedioic acid).
- Data on physicochemical properties (e.g., pKa, melting point, solubility) or reactivity.
- Comparative studies on steric effects, catalytic activity, or environmental behavior.
Hypothetical Comparison Framework
| Property | This compound | Propanedioic Acid (Malonic Acid) | 2-Methylpropanedioic Acid |
|---|---|---|---|
| Molecular Weight (g/mol) | ~190 (estimated) | 104.06 | ~118 (estimated) |
| Steric Bulk | High (tert-butyl group) | None | Moderate (methyl group) |
| Acidity (pKa1/pKa2) | Likely lower than malonic acid | 2.85 / 5.70 | Slightly lower than malonic acid |
| Applications | Potential catalyst or ligand | Organic synthesis, pharmaceuticals | Polymer intermediates |
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